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Compound of Interest

Compound Name: PV1115

Cat. No.: B15584084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of PV-

1115 stock solutions in a laboratory setting. PV-1115 is a potent and highly selective inhibitor of

Checkpoint Kinase 2 (Chk2), a critical enzyme in the DNA damage response pathway. Accurate

preparation of stock solutions is paramount for obtaining reliable and reproducible experimental

results.

Quantitative Data for PV-1115
Sourcing chemical and physical data from reliable suppliers is essential before beginning any

experimental work. The following table summarizes the key quantitative data for PV-1115.[1][2]

[3][4]
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Parameter Value Notes

Synonyms PV 1115

CAS Number 1093793-10-2

Molecular Formula C20H19N7O3

Molecular Weight 405.42 g/mol

Crucial for accurate molar

concentration calculations.[1]

[2]

Purity >98% (HPLC)

A high degree of purity is

necessary for in vitro assays.

[1]

IC50
Chk2: 0.14 nMChk1: 66,000

nMRSK2: >100,000 nM

Demonstrates high selectivity

for Chk2 over other kinases.[2]

[4]

Appearance Solid Powder
Visual confirmation of

compound integrity.

Recommended Solvent Dimethyl Sulfoxide (DMSO)

The most common solvent for

creating high-concentration

stock solutions of kinase

inhibitors.[5]

Storage (Solid) -20°C for up to 12 months

For long-term storage, it is

recommended to store PV-

1115 as a solid at -20°C.[6]

Storage (In Solvent) -80°C for up to 6 months

Stock solutions in DMSO

should be aliquoted and stored

at -80°C to minimize freeze-

thaw cycles.[6]

Experimental Protocols
Preparation of a 10 mM PV-1115 Stock Solution in DMSO
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This protocol details the steps for preparing a 10 mM stock solution of PV-1115, a common

starting concentration for many experiments.

Materials and Equipment:

PV-1115 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber, or opaque microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the Required Mass: To prepare a 10 mM stock solution, the mass of PV-1115

needed can be calculated using the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL of a 10 mM solution: Mass (mg) = 0.010 mol/L x 0.001 L x 405.42 g/mol x 1000

mg/g = 4.05 mg

Weighing the Compound:

Before opening, allow the vial of PV-1115 to equilibrate to room temperature to prevent

condensation.

In a chemical fume hood, accurately weigh 4.05 mg of PV-1115 powder and transfer it to a

sterile microcentrifuge tube.

Dissolution:
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the PV-1115

powder.

Securely cap the tube and vortex the solution until the compound is completely dissolved.

Gentle warming in a 37°C water bath may aid dissolution, but the stability of the

compound under these conditions should be considered.[6]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge

tubes.[6]

Store the aliquots at -80°C for long-term storage.[6]

Preparation of Working Solutions
Working solutions should be prepared by diluting the high-concentration stock solution in the

appropriate aqueous experimental medium (e.g., cell culture medium or assay buffer).

Important Considerations:

To avoid precipitation, it is recommended to first make intermediate dilutions of the stock

solution in DMSO before the final dilution into the aqueous medium.[7]

The final concentration of DMSO in the experimental medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cellular toxicity. A vehicle control with the same final DMSO

concentration should always be included in experiments.[8]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams, created using Graphviz, illustrate the Chk2 signaling pathway and the

experimental workflow for preparing PV-1115 stock solutions.
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Caption: Experimental workflow for preparing PV-1115 stock solutions.
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Caption: The ATM-Chk2 signaling pathway in response to DNA damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PV-1115 | 1093793-10-2 | Chk | MOLNOVA [molnova.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. immunomart.com [immunomart.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. FAQs on Inhibitor Preparation [sigmaaldrich.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for PV-1115, a
Selective Chk2 Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584084#preparing-pv1115-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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